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Compound of Interest

Compound Name: Boc-L-Cyclopropylalanine-DCHA

CAS No.: 89483-06-7; 89483-07-8

Cat. No.: B2599390

Get Quote

Executive Summary
Boc-L-Cyclopropylalanine (Boc-L-Cpa-OH) is a critical non-canonical amino acid used in

medicinal chemistry to introduce conformational constraints into peptide backbones. The

cyclopropyl moiety restricts the

and

torsion angles, often enhancing metabolic stability and receptor selectivity compared to its
aliphatic analogs (e.g., Leucine or Alanine).

Commercially, this compound is most stable and available as the Dicyclohexylamine (DCHA)

salt. While the salt form ensures high crystallinity and shelf-life, it presents a unique challenge:

the DCHA counter-ion must be quantitatively removed prior to standard peptide coupling to

prevent side reactions and poor yields.

This guide provides a technical roadmap for sourcing high-purity material, analyzing market

pricing, and executing a validated "free-basing" protocol for downstream synthesis.
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Chemical Profile & Technical Specifications[1]
The DCHA salt form is preferred by manufacturers because the free acid of Boc-L-

Cyclopropylalanine is often an oil or an amorphous solid that degrades over time. The salt is a

stable, white crystalline powder.

Feature Specification

Chemical Name

(S)-2-((tert-Butoxycarbonyl)amino)-3-

cyclopropylpropanoic acid dicyclohexylamine

salt

Common Name Boc-L-Cyclopropylalanine[1]·DCHA

CAS Number

89483-07-8 (L-isomer salt) (Note: 89483-06-7

often refers to the free acid or generic mixture;

89483-09-0 is the D-isomer)

Molecular Formula

Molecular Weight 410.59 g/mol (Salt) / 229.28 g/mol (Free Acid)

Appearance White to off-white crystalline powder

Solubility
Soluble in Methanol, Ethanol, DMSO; sparingly

soluble in water

Storage 2–8°C (Desiccated)

Market Analysis: Suppliers & Pricing Strategy
The market for Boc-L-Cpa-OH·DCHA is segmented into Research Grade (High Service) and

Bulk Manufacturing (Cost Efficiency). Prices vary significantly based on enantiomeric purity

guarantees (

).

Tiered Supplier Analysis
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Tier
Supplier
Examples

Scale Est. Lead Time
Target
Audience

Tier 1: Premium

Bachem, Merck

(Sigma), Chem-

Impex

mg – g 1–3 Days
GLP labs, Drug

Discovery

Tier 2:

Specialized

AAPPTec, Santa

Cruz (SCBT)
g – 100g 3–7 Days

Academic

Research, Pre-

clinical

Tier 3: Bulk/CRO

Enamine, Union

Chemicals

(China)

kg+ 2–4 Weeks

Process

Chemistry,

Manufacturing

Price Benchmarking (Q1 2025 Estimates)
Prices below reflect spot rates for high-purity (>98%) material.

Pack Size
Estimated Price
Range (USD)

Cost per Gram
(Avg)

Notes

1 g $95 – $140 ~$120/g
High premium for

small aliquots.

5 g $330 – $450 ~$76/g
Standard research

pack size.

25 g $950 – $1,200 ~$42/g

Best value for lead

optimization

campaigns.

100 g $2,500 – $3,200 ~$28/g

Requires "Request for

Quote" (RFQ) with

most vendors.
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Sourcing Tip: Always verify the Optical Rotation on the Certificate of Analysis (CoA). The L-

isomer should typically show specific rotation

values distinct from the D-isomer. Cheaper "racemic" mixtures are often mislabeled

in bulk catalogs.

Technical Protocol: DCHA Removal (Free-Basing)
Direct coupling of DCHA salts using carbodiimides (EDC/DCC) or uronium salts (HATU/HBTU)

is not recommended. The bulky Dicyclohexylamine base can interfere with activation and form

difficult-to-remove urea byproducts.

Objective: Convert Boc-L-Cpa-OH·DCHA (MW 410.[2][3]59) to Boc-L-Cpa-OH (Free Acid, MW

~229.28) immediately before use.

Reagents Required[5][6]
Ethyl Acetate (EtOAc) - HPLC Grade

0.5 M Potassium Bisulfate (

) or 10% Phosphoric Acid (

)

Saturated NaCl (Brine)

Anhydrous Sodium Sulfate (

)

Step-by-Step Methodology
Suspension: Weigh the required amount of Boc-L-Cpa-OH·DCHA. Suspend it in Ethyl

Acetate (approx. 10 mL per 1 g of salt). The salt may not dissolve completely at this stage.
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Acidification: Transfer the suspension to a separatory funnel. Add an equal volume of 0.5 M

(preferred over HCl to prevent Boc cleavage).

Extraction: Shake vigorously for 2–3 minutes. The solid should dissolve as the DCHA moves

into the aqueous layer and the free acid moves into the organic layer.

Checkpoint: Verify the aqueous layer pH is < 3.

Separation: Drain the aqueous layer. Wash the organic layer two more times with fresh 0.5 M

to ensure complete removal of the amine.

Washing: Wash the organic layer once with water and once with saturated brine to remove

excess acid and dry the solvent.

Drying: Collect the organic layer in an Erlenmeyer flask and dry over anhydrous

for 15 minutes.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure

(Rotavap) at 35°C.

Result: The product will likely isolate as a viscous colorless oil or glassy foam. This is the

reactive Free Acid ready for coupling.

Workflow Visualization
The following diagram illustrates the critical path from sourcing to peptide coupling, highlighting

the "Free-Basing" gate.

Critical Preparation Step

Supplier Sourcing
(Salt Form)

QC Check
(Chiral HPLC / Optical Rotation)

Boc-L-Cpa-OH
(DCHA Salt)

Acid Wash
(EtOAc / 0.5M KHSO4)

Dissolve Phase Separation
(Remove DCHA in Aq)

Extract Drying & Evaporation
(Na2SO4)

Boc-L-Cpa-OH
(Free Acid - Oil)

Concentrate Peptide Coupling
(HATU / DIPEA / Resin)

Immediate Use

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2599390/docs?utm_src=pdf-body-img#high-purity-boc-l-cyclopropylalanine-dcha-technical-sourcing-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2599390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Operational workflow for converting commercial DCHA salts into reactive species for

solid-phase peptide synthesis (SPPS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com
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